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Compound of Interest

Compound Name: 2-Fluoro-3-nitrophenylboronic acid

Cat. No.: B585820

An In-depth Technical Guide to the Physical Properties of 2-Fluoro-3-nitrophenylboronic
Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical building blocks is paramount for their effective
application in synthesis and discovery. This guide provides a detailed overview of the core
physical and chemical characteristics of 2-Fluoro-3-nitrophenylboronic acid, a valuable
reagent in organic synthesis.

Core Physical and Chemical Data

2-Fluoro-3-nitrophenylboronic acid is a substituted phenylboronic acid, a class of
compounds widely utilized in organic chemistry, most notably in palladium-catalyzed cross-
coupling reactions such as the Suzuki-Miyaura coupling. The presence of both a fluorine atom
and a nitro group on the phenyl ring influences its reactivity and electronic properties.

Quantitative Physical Properties

A summary of the key physical and chemical properties of 2-Fluoro-3-nitrophenylboronic
acid is presented in the table below for easy reference and comparison.
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Property Value Source
CAS Number 1150114-29-6 [1112113114]
Molecular Formula CeHsBFNOa4 [11[2][3]
Molecular Weight 184.92 g/mol [2]
Melting Point 256 - 263 °C (493 - 505 °F)

Solid, powder form is common
Appearance .
for this class of compounds.

) >95% (as offered by some
Purity _ [3]
suppliers)

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of this specific
compound are not extensively published in publicly available literature. However, standard
laboratory procedures are employed for these characterizations.

Melting Point Determination

The melting point of a solid compound like 2-Fluoro-3-nitrophenylboronic acid is a crucial
indicator of its purity. A common and reliable method for its determination is the capillary
melting point technique.

Protocol:

o Sample Preparation: A small, dry sample of the crystalline compound is finely crushed into a

powder.

o Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a
height of 2-3 mm.

 Instrumentation: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a calibrated thermometer or an electronic sensor.
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e Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the substance begins to melt (the first appearance of liquid) and the temperature at
which the entire sample becomes liquid are recorded. This range is reported as the melting
point. For pure substances, this range is typically narrow.

Chemical Structure and Reactivity

The unique arrangement of functional groups in 2-Fluoro-3-nitrophenylboronic acid dictates
its chemical behavior and utility in synthesis. The diagram below illustrates the relationship

between its structural components and its primary application.

Structural and Application Relationship

2-Fluoro-3-nitrophenylboronic Acid
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Click to download full resolution via product page
Caption: Logical relationship of functional groups in 2-Fluoro-3-nitrophenylboronic acid.

General Synthetic and Characterization Workflow

The synthesis of phenylboronic acids often involves a multi-step process, followed by
purification and rigorous characterization to confirm the structure and purity of the final product.
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The following diagram outlines a generalized workflow applicable to the preparation and
analysis of compounds like 2-Fluoro-3-nitrophenylboronic acid.

General Synthesis and Characterization Workflow

Synthesis

Starting Material
(e.g., 2-Fluoro-3-nitro-halobenzene)

Halogen-Metal Exchange
(e.g., with n-BuLli)

Borylation
(e.g., with Trialkyl borate)

Acidic Workup
(Hydrolysis)

Purification & Analysis

Purification
(e.g., Recrystallization,
Chromatography)

NMR Spectroscopy
(1H, 13C’ 1lB, 19|:)

onfirm Mass
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Assess Purity

Melting Point Analysis
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Caption: A generalized experimental workflow for the synthesis and characterization of a
phenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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